Cas no 2171684-07-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid
• CAS No: 2171684-07-2
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5760576
• PubChem ID: 165503100
• Update Time: 2025-05-26

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-hydroxypropan-2-yl)carbamoyl]butanoic acid
• 2171684-07-2
• EN300-1486344
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid

• Inchi： 1S/C23H26N2O6/c1-14(12-26)24-22(29)20(10-11-21(27)28)25-23(30)31-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20,26H,10-13H2,1H3,(H,24,29)(H,25,30)(H,27,28)
• InChI Key： UMQVEGGWFADPKB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)CO)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid (CAS No. 2171684-07-2)

In the realm of organic chemistry and pharmaceutical research, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid (CAS No. 2171684-07-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its Fmoc group serves as a protective moiety, enabling selective reactions in complex molecular assemblies. Researchers are increasingly exploring its utility in solid-phase peptide synthesis (SPPS), a technique pivotal for producing therapeutic peptides and biologics.

The molecular structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid features a carboxylic acid terminus, a hydroxypropan-2-yl side chain, and an Fmoc-protected amine, making it highly versatile for conjugation and modification. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where customized molecular architectures are essential. Notably, the compound’s CAS No. 2171684-07-2 is frequently searched in academic databases, reflecting its relevance in bioconjugation and proteomics research.

One of the most discussed applications of this compound lies in its role in peptide-based therapeutics, a rapidly growing sector driven by demand for treatments targeting chronic diseases like diabetes and cancer. The Fmoc protection strategy ensures high yield and purity during synthesis, addressing challenges in large-scale peptide production. Additionally, its compatibility with green chemistry principles—such as reduced solvent use and lower energy consumption—resonates with sustainability-focused research initiatives.

From an analytical perspective, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid is characterized using advanced techniques like nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods validate its structural integrity and purity, which are critical for regulatory compliance in pharmaceutical applications. The compound’s hydrophilic-lipophilic balance (HLB) also makes it suitable for formulating nanocarriers, a hot topic in drug delivery optimization.

In summary, CAS No. 2171684-07-2 represents a cornerstone in modern synthetic chemistry, bridging gaps between academic research and industrial applications. Its multifaceted utility underscores its importance in advancing biopharmaceutical innovations, while its alignment with sustainable practices ensures long-term relevance. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in next-generation therapeutic development.